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Compound of Interest

Compound Name:

N-(Tris(hydroxymethyl)methyl)-3-

amino-2-hydroxypropanesulfonic

acid

Cat. No.: B1223088 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides a detailed protocol for the preparation of a 1M stock solution of TAPSO

(3-[N-Tris(hydroxymethyl)methylamino]-2-hydroxypropanesulfonic acid), a biological buffer

commonly utilized in cell culture, biochemical assays, and pharmaceutical formulations.

Introduction
TAPSO is a zwitterionic buffer with a pKa of 7.6 at 25°C, making it an effective buffer in the

physiological pH range of 7.0 to 8.2. Its high water solubility and minimal interaction with

biological macromolecules make it a suitable choice for a variety of applications in life sciences

research and drug development. This protocol outlines the necessary steps to prepare a

concentrated 1M stock solution, which can be diluted to the desired working concentration for

various experimental needs.

Quantitative Data Summary
The following table summarizes the key quantitative data required for the preparation of a 1M

TAPSO stock solution.
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Parameter Value Unit

Molecular Weight of TAPSO 259.28[1][2][3][4] g/mol

Mass of TAPSO for 100 mL of

1M solution
25.93 g

Final Volume of Stock Solution 100 mL

Final Concentration 1 M

Saturation at 0°C 1.00 M

Experimental Protocol
This protocol details the materials and step-by-step procedure for preparing a 1M TAPSO stock

solution.

Materials:

TAPSO powder (Molecular Weight: 259.28 g/mol )

High-purity, deionized or distilled water

Beaker

Graduated cylinder

Magnetic stirrer and stir bar

Weighing scale

Spatula

pH meter (optional, for pH adjustment of working solutions)

Sterile storage bottles

Procedure:
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Calculate the required mass of TAPSO: To prepare 100 mL of a 1M stock solution, weigh out

25.93 g of TAPSO powder using a weighing scale.

Dissolve the TAPSO powder:

Add approximately 70-80 mL of high-purity water to a beaker containing a magnetic stir

bar.

Place the beaker on a magnetic stirrer and begin stirring.

Gradually add the weighed TAPSO powder to the water while continuously stirring.

Facilitate dissolution (if necessary): TAPSO has high water solubility, particularly in warm

water. If the powder does not dissolve completely at room temperature, gently warm the

solution on a hot plate with continuous stirring. Avoid boiling the solution.

Bring to final volume: Once the TAPSO is completely dissolved, transfer the solution to a 100

mL graduated cylinder. Rinse the beaker with a small amount of high-purity water and add

the rinsing to the graduated cylinder to ensure all the TAPSO is transferred. Carefully add

high-purity water to bring the final volume to the 100 mL mark.

Mix thoroughly: Transfer the solution back to a beaker or a sterile storage bottle and mix

thoroughly to ensure a homogenous solution.

Storage: Store the 1M TAPSO stock solution at room temperature or as recommended by

the manufacturer. For long-term storage, sterile filtration and refrigeration at 2-8°C may be

considered.

Experimental Workflow Diagram
The following diagram illustrates the key steps in the preparation of the 1M TAPSO stock

solution.
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Preparation

Protocol Steps

Completion

Start

1. Weigh 25.93g TAPSO

2. Dissolve in ~70-80mL Water

3. Gently Heat (if needed)

4. Adjust to 100mL Final Volume

5. Mix Thoroughly

1M TAPSO Stock Solution Ready

Click to download full resolution via product page

Caption: Workflow for preparing a 1M TAPSO stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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